molecular formula C11H17N3O2 B8571328 N1,N1-Dimethyl-N2-(4-nitro-phenyl)-propane-1,2-diamine

N1,N1-Dimethyl-N2-(4-nitro-phenyl)-propane-1,2-diamine

Cat. No.: B8571328
M. Wt: 223.27 g/mol
InChI Key: MDMOWVBUHAMVGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N1,N1-Dimethyl-N2-(4-nitro-phenyl)-propane-1,2-diamine is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H17N3O2

Molecular Weight

223.27 g/mol

IUPAC Name

1-N,1-N-dimethyl-2-N-(4-nitrophenyl)propane-1,2-diamine

InChI

InChI=1S/C11H17N3O2/c1-9(8-13(2)3)12-10-4-6-11(7-5-10)14(15)16/h4-7,9,12H,8H2,1-3H3

InChI Key

MDMOWVBUHAMVGB-UHFFFAOYSA-N

Canonical SMILES

CC(CN(C)C)NC1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N1,N1-Dimethyl-propane-1,2-diamine (10 mL, 77.4 mmol) in DMF (40 mL) at room temperature was treated with potassium carbonate (15.26 g, 1.5 equiv.) and 1-fluoro-4-nitrobenzene (8.21 mL, 1 equiv.). The reaction mixture was stirred at 110° C. overnight. The reaction mixture was cooled to room temperature, filtered to remove remaining solid potassium carbonate and diluted with CH2Cl2 (500 mL). The reaction mixture was extracted with H2O (3×500 mL) and dried over anhydrous MgSO4. Following filtration and concentration in vacuo the gelatinous red residue was purified by flash silica gel chromatography (CHCl3 to 1:4 MeOH:CHCl3 gradient eluant) to give N1,N1-Dimethyl-N2-(4-nitro-phenyl)-propane-1,2-diamine as a light brown oil (81.4%).
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
15.26 g
Type
reactant
Reaction Step One
Quantity
8.21 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One

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